Cas no 2168494-90-2 (1-(2,6-dimethylpyrimidin-4-yl)-3-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(2,6-dimethylpyrimidin-4-yl)-3-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 2168494-90-2
• MF: C₁₁H₁₂N₄O
• MW: 216.239181518555
• CID: 6398055
• PubChem ID: 165528931
• Update Time: 2025-11-01

1-(2,6-dimethylpyrimidin-4-yl)-3-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dimethylpyrimidin-4-yl)-3-methyl-1H-pyrazole-4-carbaldehyde
• EN300-1461185
• 2168494-90-2

• Inchi： 1S/C11H12N4O/c1-7-4-11(13-9(3)12-7)15-5-10(6-16)8(2)14-15/h4-6H,1-3H3
• InChI Key： YDFCOHROOSIETR-UHFFFAOYSA-N
• SMILES： O=CC1=CN(C2C=C(C)N=C(C)N=2)N=C1C

Computed Properties

• Exact Mass: 216.10111102g/mol
• Monoisotopic Mass: 216.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 60.7Ų

Additional information on 1-(2,6-dimethylpyrimidin-4-yl)-3-methyl-1H-pyrazole-4-carbaldehyde

Introduction to 1-(2,6-dimethylpyrimidin-4-yl)-3-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 2168494-90-2)

1-(2,6-dimethylpyrimidin-4-yl)-3-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 2168494-90-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties.

The chemical structure of 1-(2,6-dimethylpyrimidin-4-yl)-3-methyl-1H-pyrazole-4-carbaldehyde is characterized by a pyrazole ring fused with a pyrimidine moiety, along with methyl substituents at specific positions. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 1-(2,6-dimethylpyrimidin-4-yl)-3-methyl-1H-pyrazole-4-carbaldehyde in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways involved in inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory properties, 1-(2,6-dimethylpyrimidin-4-yl)-3-methyl-1H-pyrazole-4-carbaldehyde has shown promise as an antitumor agent. Research conducted at the National Cancer Institute demonstrated that this compound can induce apoptosis in cancer cells by targeting key proteins involved in cell cycle regulation and DNA repair. The selective cytotoxicity observed in cancer cells, while sparing normal cells, suggests that this compound may have a favorable therapeutic index.

The pharmacokinetic profile of 1-(2,6-dimethylpyrimidin-4-yl)-3-methyl-1H-pyrazole-4-carbaldehyde has also been studied extensively. Preclinical data indicate that this compound has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Moreover, its metabolic stability and low toxicity profile make it an attractive candidate for further preclinical and clinical evaluation.

In terms of synthetic methods, several approaches have been developed to synthesize 1-(2,6-dimethylpyrimidin-4-yl)-3-methyl-1H-pyrazole-4-carbaldehyde. One common method involves the condensation of 2,6-dimethylpyrimidine with 3-methylpyrazole followed by aldehyde formation. These synthetic routes are scalable and can be optimized for large-scale production, which is crucial for advancing the compound into clinical trials.

The potential applications of 1-(2,6-dimethylpyrimidin-4-yl)-3-methyl-1H-pyrazole-4-carbaldehyde extend beyond its use as a standalone therapeutic agent. It can also serve as a valuable lead compound for the development of new drugs with improved efficacy and safety profiles. For example, researchers are exploring the use of this compound as a scaffold for the design of dual-action molecules that target multiple signaling pathways involved in disease progression.

In conclusion, 1-(2,6-dimethylpyrimidin-4-yl)-3-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 2168494-90-2) represents a promising candidate in the field of medicinal chemistry due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications. As more data become available from preclinical and clinical studies, this compound may pave the way for novel treatments for various diseases.